Cas no 90276-61-2 (3-Buten-1-amine, 4,4-bis(4-fluorophenyl)-)

• Product Name: 3-Buten-1-amine, 4,4-bis(4-fluorophenyl)-
• CAS No: 90276-61-2
• MF: C₁₆H₁₅F₂N
• MW: 259.29381108284
• CID: 790446
• PubChem ID: 71429462
• Update Time: 2025-04-19

3-Buten-1-amine, 4,4-bis(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-amine, 4,4-bis(4-fluorophenyl)-
• 4,4-bis(4-fluorophenyl)but-3-en-1-amine
• DTXSID60848147
• 90276-61-2

• Inchi： 1S/C16H15F2N/c17-14-7-3-12(4-8-14)16(2-1-11-19)13-5-9-15(18)10-6-13/h2-10H,1,11,19H2
• InChI Key： MZBRCNYCXAJZQH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)/C(=C/CCN)/C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 259.11725581g/mol
• Monoisotopic Mass: 259.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26Ų